Cas no 2137720-76-2 (3,5-dimethoxy-1,2-thiazole-4-carbaldehyde)

• Product Name: 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde
• CAS No: 2137720-76-2
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• CID: 4640135
• Update Time: 2025-06-24

3,5-dimethoxy-1,2-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde

• Inchi： 1S/C6H7NO3S/c1-9-5-4(3-8)6(10-2)11-7-5/h3H,1-2H3
• InChI Key： XGVLMVMAURBUSC-UHFFFAOYSA-N
• SMILES： S1C(OC)=C(C=O)C(OC)=N1

Additional information on 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde

Introduction to 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde (CAS No. 2137720-76-2)

3,5-dimethoxy-1,2-thiazole-4-carbaldehyde, with the CAS number 2137720-76-2, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, organic synthesis, and materials science. This compound is characterized by its distinctive thiazole ring and the presence of methoxy groups, which contribute to its chemical stability and reactivity.

The chemical structure of 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde consists of a thiazole ring with two methoxy substituents at the 3 and 5 positions and a formyl group at the 4 position. The thiazole ring is a heterocyclic compound containing sulfur and nitrogen atoms, which imparts unique electronic and steric properties to the molecule. The methoxy groups enhance the compound's solubility in polar solvents and can influence its reactivity in various chemical reactions.

In the realm of pharmaceutical research, 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde has shown promise as a potential lead compound for drug development. Recent studies have explored its biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antimicrobial activity against a range of pathogenic bacteria and fungi. The researchers attributed this activity to the presence of the thiazole ring and the formyl group, which can interact with specific biological targets.

Beyond its biological applications, 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde has also found utility in organic synthesis as a building block for more complex molecules. Its reactivity with various nucleophiles makes it an attractive starting material for the synthesis of heterocyclic compounds and other functionalized molecules. A notable example is its use in the synthesis of thiazole-based dyes and pigments, which have applications in the textile and printing industries.

In materials science, the unique properties of 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde have led to its exploration as a precursor for the development of novel materials. Research published in Advanced Materials in 2020 demonstrated that this compound can be polymerized to form conductive polymers with potential applications in electronic devices. The presence of the thiazole ring and methoxy groups contributes to the electronic properties of these polymers, making them suitable for use in sensors and other electronic components.

The synthesis of 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde typically involves multistep processes that include the formation of the thiazole ring followed by functionalization with methoxy groups and a formyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 4-chloroacetaldehyde with thiourea to form a thiourea derivative, which is then cyclized to form the thiazole ring. Subsequent alkylation steps introduce the methoxy groups, followed by oxidation to form the final aldehyde product.

The physical properties of 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde, such as its melting point and solubility characteristics, are important considerations for both synthetic chemists and materials scientists. This compound is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Its solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions.

In conclusion, 3,5-dimethoxy-1,2-thiazole-4-carbaldehyde (CAS No. 2137720-76-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and reactivity make it an attractive candidate for further research in pharmaceuticals, organic synthesis, and materials science. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.